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Compound of Interest

Compound Name:
4-Chloro-2-fluoro-3-

methoxybenzyl bromide

CAS No.: 1323966-35-3

Cat. No.: B1453778

Get Quote

Executive Summary: The Strategic Scaffold
In modern medicinal chemistry, 4-Chloro-2-fluoro-3-methoxybenzyl bromide is not merely a

reagent; it is a precision-engineered "warhead" carrier.[1][2][3][4] This compound serves as a

critical electrophile for installing the 4-chloro-2-fluoro-3-methoxyphenyl moiety—a

pharmacophore optimized for metabolic stability and potency.[1][2][3][4]

This guide addresses the technical nuances of sourcing, validating, and handling this

lachrymatory intermediate. Unlike generic benzyl bromides, this tri-substituted arene presents

unique stability challenges (hydrolysis propensity) and synthesis-derived impurity profiles that

can derail late-stage functionalization.[1][2][3][4]
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Parameter Specification

CAS Number 1323966-35-3

IUPAC Name
1-(Bromomethyl)-4-chloro-2-fluoro-3-

methoxybenzene

Molecular Formula C₈H₇BrClFO

Molecular Weight 253.50 g/mol

Physical State
White to off-white crystalline solid or low-melting

semi-solid

Storage
2-8°C, Inert Atmosphere (Argon/Nitrogen),

Desiccated

Technical Context: Synthesis & Impurity Profiling
To effectively vet suppliers, one must understand the genesis of the material.[2][3][4] The

impurity profile is directly causally linked to the synthetic route employed by the manufacturer.

[1][2][3][4]

The Two Dominant Synthetic Routes
Most suppliers utilize one of two pathways.[1][2][3][4] Knowing which one allows you to predict

—and screen for—specific contaminants.[1][2][3][4]

Route A: Radical Bromination (The "Scale-Up" Route)

Precursor: 4-Chloro-2-fluoro-3-methoxytoluene.[1][2][3][4]

Reagents: N-Bromosuccinimide (NBS), AIBN/Benzoyl Peroxide, CCl₄ or PhCF₃.[1][2][3][4]

Risk:[1][2][5][6] This route is cost-effective for kg-scale but prone to over-bromination,

yielding the gem-dibromide species, which is difficult to separate from the product.[1][2][3]

[4]

Route B: Alcohol Activation (The "Pharma-Grade" Route)
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Precursor: (4-Chloro-2-fluoro-3-methoxyphenyl)methanol.[1][2][3][4]

Reagents: PBr₃ or CBr₄/PPh₃ (Appel Reaction).[1][2][3][4]

Risk:[1][2][5][6] Produces phosphorous byproducts (triphenylphosphine oxide) which can

co-crystallize with the product.[1][2][3][4]

Visualization: Synthesis Pathways & Critical
Impurities[1][4]
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Figure 1: Causal map of synthetic origins and associated impurity risks.[1][2][3][4] Route A risks

over-bromination; Route B risks phosphorous contamination.[2][3][4]

Supplier Vetting & Procurement Strategy
Sourcing this compound requires a "Trust but Verify" approach. The combination of the

electron-withdrawing fluorine and chlorine atoms makes the benzylic carbon highly

electrophilic, increasing its susceptibility to hydrolysis during storage.[1][2][3][4]

Validated Supplier List (Tiered)
Note: Availability fluctuates. Always request a current Certificate of Analysis (CoA).[1][3][4]
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Tier Supplier Name Role Primary Value

Tier 1 (Originators) Matrix Scientific Manufacturer

High reliability; often

holds the original

process IP.[1][2][3][4]

Tier 1 (Originators) Apollo Scientific Manufacturer

Strong inventory in

fluorinated aromatics;

UK-based QC.[1][2][3]

[4]

Tier 2 (Catalog) Combi-Blocks Stockist

Excellent for "building

block" screening;

typically fast shipping.

[1][2][3][4]

Tier 2 (Catalog) Sigma-Aldrich Aggregator

High QC standards

but often higher cost;

likely re-packaging

Tier 1 sources.[1][2][3]

[4]

Tier 3 (Bulk) ChemPur Bulk Supplier

Good for scale-up

(>100g); requires

rigorous incoming QC.

[1][2][3][4]

The "Red Flag" QC Protocol
When receiving a batch, do not rely solely on the vendor's CoA. Perform these three checks

immediately:

The "Pop" Test: Upon opening the secondary container, if there is a significant pressure

release or an overwhelming acrid smell (stronger than typical lachrymators), significant

hydrolysis (producing HBr gas) has occurred.[1][2][3][4]

H-NMR Integration Check:

Target Signal: Benzylic -CH₂- singlet at ~4.5 ppm.[1][2][3][4]
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Impurity Signal: Benzylic alcohol -CH₂- singlet (shifted upfield) or Aldehyde -CHO (if

oxidized).[1][2][3][4]

Acceptance Criteria: <2% Alcohol content.[1][2][3][4] Alcohol impurities will quench your

nucleophile (e.g., amine or phenoxide) in the next step, ruining stoichiometry.[1][2][4]

Appearance: Should be white/off-white. Yellow/Orange discoloration indicates free bromine

(ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

) liberation or extensive decomposition.[1][3][4]

Visualization: Procurement Decision Tree
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Figure 2: Logical workflow for sourcing and validating the material to ensure experimental

success.

Handling & Safety Protocols
Hazard Classification: Corrosive (Skin/Eye Damage), Lachrymator.[1][2][3][4]

This compound is an alkylating agent.[1][2][3][4] It will alkylate DNA and proteins.[1][2][3][4] It

also releases HBr upon contact with moisture (mucous membranes).[1][2][3][4]

Operational Workflow
Engineering Controls: Handle only in a functioning fume hood.

Quenching Spills: Do not wipe with water.[1][2][3][4] Cover with a mixture of sodium

bicarbonate (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-

star-inserted">

) and silica gel to neutralize acidity before sweeping.[1][3][4]

Glassware: Rinse all glassware with a dilute ammonia or ethanolamine solution in the hood

before removing it for washing.[1][2][3][4] This destroys residual alkylating agent.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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